Naloxyindole

• CAS No.: 126580-45-8
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.478
• InChI: InChI=1S/C25H24N2O3/c1-2-10-27-11-9-24-20-14-7-8-18(28)22(20)30-23(24)21-16(13-25(24,29)19(27)12-14)15-5-3-4-6-17(15)26-21/h2-8,19,23,26,28-29H,1,9-13H2/t19-,23+,24+,25-/m1/s1
• InChI Key: VHOJNKFFCXAXME-LJYZBVLISA-N
• SMILES: C=CCN1CCC23C4C5=C(CC2(C1CC6=C3C(=C(C=C6)O)O4)O)C7=CC=CC=C7N5

Description

Naloxyindole is an N(1)-substituted indole derivative characterized by the presence of an acyloxy group (-OCOR) at the nitrogen position of the indole core. This structural modification distinguishes it from the parent indole compound (C₈H₇N, MW: 117.15) . Acyloxyindoles, including Naloxyindole, have garnered attention due to their dual role as metabolic precursors and bioactive agents. The acyloxy group enhances lipophilicity and metabolic stability compared to hydroxyl or methoxy substituents, making Naloxyindole a candidate for pharmacological applications such as enzyme inhibition or receptor modulation.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Indole Derivatives

Structural Analogues

1-Methoxyindole

• Structure : Methoxy group (-OCH₃) at the N(1) position.
• Key Differences : The methoxy group is smaller and less hydrolytically labile than the acyloxy group in Naloxyindole. This confers greater stability under physiological conditions but reduces reactivity in metabolic transformations .
• Biological Relevance : 1-Methoxyindole derivatives are prevalent in natural products (e.g., turbomycin B) and exhibit antimicrobial activity .

5-(Benzyloxy)indole

• Structure : Benzyloxy group (-OBn) at the C(5) position.
• Key Differences: Unlike Naloxyindole, substitution occurs at the C(5) position, which alters electronic distribution and binding affinity to biological targets.

1,3,4-Oxadiazole-Indole Hybrids

• Structure : Indole fused with a 1,3,4-oxadiazole ring.
• Key Differences : The oxadiazole moiety introduces additional hydrogen-bonding sites, enhancing interactions with proteins. These hybrids are often explored for antitumor and antimicrobial applications, diverging from Naloxyindole’s focus on metabolic precursor roles .

Functional Analogues

1-Hydroxyindole

• Structure : Hydroxyl group (-OH) at the N(1) position.
• Key Differences : The hydroxyl group increases polarity, reducing membrane permeability compared to Naloxyindole. However, it is more susceptible to oxidation, limiting its utility in long-term therapeutic applications .

Indole-3-carbinol

• Structure : Hydroxymethyl group (-CH₂OH) at the C(3) position.
• Key Differences : This compound is a dietary phytochemical with chemopreventive properties, acting via modulation of cytochrome P450 enzymes. Its mechanism diverges from Naloxyindole’s acyloxy-mediated pathways .

Comparative Data Table

Compound	Substituent/Modification	Molecular Weight (g/mol)	Key Biological Activity	Metabolic Stability
Naloxyindole	N(1)-acyloxy (-OCOR)	~180–250 (estimated)	Enzyme inhibition, precursor	Moderate–High
1-Methoxyindole	N(1)-methoxy (-OCH₃)	147.17	Antimicrobial	High
5-(Benzyloxy)indole	C(5)-benzyloxy (-OBn)	223.26	Anticancer (preliminary studies)	Moderate
1-Hydroxyindole	N(1)-hydroxyl (-OH)	133.15	Reactive intermediate	Low
Indole-3-carbinol	C(3)-hydroxymethyl (-CH₂OH)	147.17	Chemoprevention	Low–Moderate
1,3,4-Oxadiazole-Indole	Fused oxadiazole ring	Varies (e.g., 245–300)	Antitumor, antimicrobial	High

Note: Molecular weights are approximate and derived from cited sources .

Research Findings and Mechanistic Insights

• Synthetic Accessibility : Naloxyindole derivatives are typically synthesized via acylation of 1-hydroxyindole, a method pioneered by Acheson et al. . In contrast, 1,3,4-oxadiazole-indole hybrids require multi-step cyclization reactions, increasing complexity .
• Metabolic Fate : The acyloxy group in Naloxyindole undergoes hydrolysis in vivo to release active indole intermediates, a property exploited in prodrug design. This contrasts with 1-methoxyindole, which resists hydrolysis and may accumulate in tissues .
• Pharmacological Profiles : While 1,3,4-oxadiazole-indoles exhibit broad-spectrum antimicrobial activity (MIC values: 2–16 µg/mL) , Naloxyindole’s applications are more niche, focusing on serotonin receptor modulation and metabolic engineering .

Critical Analysis of Divergent Evidence

• Stability vs. Reactivity : highlights the metabolic lability of acyloxy groups as advantageous for prodrug activation, whereas emphasizes the superior stability of methoxy derivatives for long-term storage .
• Biological Targets : 1,3,4-Oxadiazole-indoles () target microbial enzymes, while Naloxyindole () may interact with mammalian metabolic pathways, reflecting divergent therapeutic goals .